N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(6-methylpyridin-2-yl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C16H14N4O2S/c1-11-4-2-6-14(17-11)18-15(21)10-20-16(22)8-7-12(19-20)13-5-3-9-23-13/h2-9H,10H2,1H3,(H,17,18,21)
• InChI Key: JETLDWGTEZYVGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol

Description

N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide, also known as MPTPA, is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications, including as a tool for studying the mechanisms of certain diseases and as a potential therapeutic agent. In

Mechanism of Action

The mechanism of action of N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide is complex and involves multiple pathways. N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been found to inhibit the activity of acetylcholinesterase and PARP, as mentioned earlier. In addition, N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress. By activating this pathway, N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been shown to reduce oxidative stress and inflammation in animal models of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide are diverse and depend on the specific application. In the context of Alzheimer's disease, N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been shown to improve cognitive function and reduce the accumulation of amyloid beta plaques in the brain. In the context of cancer research, N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been shown to enhance the effectiveness of chemotherapy and reduce the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide in lab experiments is its versatility. N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been shown to be effective in various applications, including in the study of neurodegenerative diseases and cancer research. Another advantage of using N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide is its potential as a therapeutic agent. However, one limitation of using N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide in lab experiments is its complex synthesis method, which can be time-consuming and expensive.

Future Directions

There are several future directions for the study of N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide. One area of research that holds promise is the development of N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Another area of research is the study of N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide in the context of other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide and its potential applications in various fields of research.
Conclusion:
In conclusion, N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide is a chemical compound that has shown promise in various applications in scientific research. The synthesis method for N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide is complex, but its versatility and potential as a therapeutic agent make it an attractive tool for studying the mechanisms of certain diseases. N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been shown to inhibit the activity of acetylcholinesterase and PARP, activate the Nrf2 pathway, and improve cognitive function in animal models of Alzheimer's disease. While there are limitations to using N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide in lab experiments, its potential applications in various fields of research make it an area of interest for future study.

Synthesis Methods

The synthesis of N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide is a complex process that involves multiple steps. One method for synthesizing N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide involves the reaction of 2-aminonicotinic acid with 2-chloro-6-methylpyridine to form a pyridine ring. This intermediate is then reacted with 3-(thiophen-2-yl)-6-oxopyridazine-1(6H)-acetic acid to form the final product, N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide. Other methods for synthesizing N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide have been reported in the literature, but this method has been found to be the most effective.

Scientific Research Applications

N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been studied for its potential use in scientific research in various applications. One area of research where N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has shown promise is in the study of neurodegenerative diseases such as Alzheimer's disease. N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been found to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme, N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been shown to improve cognitive function in animal models of Alzheimer's disease.
Another area of research where N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been studied is in the field of cancer research. N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been found to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. By inhibiting this enzyme, N-(6-methylpyridin-2-yl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide has been shown to enhance the effectiveness of chemotherapy in cancer cells.